Cas no 1804410-93-2 (Methyl 4-cyano-3-iodo-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-3-iodo-5-nitrobenzoate
• CAS No: 1804410-93-2
• MF: C₉H₅IN₂O₄
• MW: 332.051474332809
• CID: 4951766
• Update Time: 2025-05-22

Methyl 4-cyano-3-iodo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-iodo-5-nitrobenzoate

• Inchi： 1S/C9H5IN2O4/c1-16-9(13)5-2-7(10)6(4-11)8(3-5)12(14)15/h2-3H,1H3
• InChI Key： FVFNHZYQIWGLHS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-cyano-3-iodo-5-nitrobenzoate

Methyl 4-Cyano-3-Iodo-5-Nitrobenzoate: A Comprehensive Overview

Methyl 4-cyano-3-iodo-5-nitrobenzoate, also known by its CAS number 1804410-93-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis, pharmaceuticals, and electronic materials. The compound's name itself highlights its key functional groups: the cyano group at position 4, the iodo group at position 3, and the nitro group at position 5 on the benzoate ring, with a methyl ester substituent. These functional groups contribute to its distinctive chemical reactivity and physical properties.

Recent studies have demonstrated that methyl 4-cyano-3-iodo-5-nitrobenzoate exhibits remarkable electronic properties, making it a promising candidate for applications in organic electronics. The presence of the nitro group significantly enhances the compound's electron-withdrawing capabilities, while the cyano group further stabilizes the molecule's electronic structure. This combination makes it an ideal material for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have also explored its potential as a precursor for synthesizing advanced polymers and hybrid materials.

The synthesis of methyl 4-cyano-3-iodo-5-nitrobenzoate involves a multi-step process that typically begins with the nitration of a suitable aromatic substrate. The subsequent introduction of the cyano and iodo groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of biological applications, methyl 4-cyano-3-iodo-5-nitrobenzoate has shown potential as a lead compound in drug discovery efforts. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry. Studies have indicated that the compound may possess anti-inflammatory and antioxidant properties, although further research is needed to fully understand its pharmacological profile.

The physical properties of methyl 4-cyano-3-iodo-5-nitrobenzoate are equally noteworthy. Its melting point is significantly higher than that of related compounds due to the strong intermolecular forces arising from its functional groups. This characteristic makes it suitable for use in high-performance materials that require thermal stability. Additionally, the compound's solubility in various solvents has been extensively studied, providing valuable insights into its behavior under different conditions.

From an environmental perspective, methyl 4-cyano-3-iodo-5-nitrobenzoate has been evaluated for its biodegradability and toxicity. Initial studies suggest that it is not readily biodegradable under standard conditions, which raises concerns about its long-term environmental impact. However, ongoing research is focused on developing eco-friendly synthesis methods and recycling strategies to mitigate these issues.

In conclusion, methyl 4-cyano-3-iodo-5-nitrobenzoate represents a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new insights into its properties and capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.